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Compound of Interest

Compound Name: Gold(I) iodide

Cat. No.: B081469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the gold(I) iodide leaching process, an

environmentally benign alternative to traditional cyanidation for gold extraction. It includes key

chemical principles, experimental protocols, and quantitative data to facilitate its application in

a laboratory setting.

Introduction
The iodine-iodide system presents a promising, non-toxic method for gold leaching.[1] This

process involves the dissolution of gold in an aqueous solution containing iodide (I⁻) and an

oxidizing agent, typically iodine (I₂), to form a stable gold-iodide complex.[1] The key oxidant is

the triiodide ion (I₃⁻), which is formed from the reaction of iodine and iodide.[2] This method

offers several advantages, including rapid leaching kinetics and applicability to a range of ore

types, including refractory carbonaceous ores.[1][3]

Chemical Principles
The fundamental chemistry of gold leaching in the iodine-iodide system involves the oxidation

of elemental gold (Au) and its subsequent complexation with iodide ions. The primary reactions

are as follows[2]:

Formation of the Oxidizing Agent (Triiodide): I₂(aq) + I⁻ ⇌ I₃⁻
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Anodic Reaction (Oxidation of Gold): Au + 2I⁻ → AuI₂⁻ + e⁻

Cathodic Reaction (Reduction of Triiodide): I₃⁻ + 2e⁻ → 3I⁻

Overall Leaching Reaction: 2Au + I₃⁻ + I⁻ → 2AuI₂⁻

The predominant soluble gold species formed is the gold(I) iodide complex, AuI₂⁻.[1][3] The

stability of gold-iodide complexes is high, second only to gold-cyanide complexes, making this

a thermodynamically favorable process.[4]

Quantitative Data Summary
The efficiency of the gold iodide leaching process is influenced by several key parameters. The

following tables summarize quantitative data from various studies.

Table 1: Effect of Leaching Parameters on Gold Extraction Efficiency
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Parameter Condition
Gold Extraction
Rate (%)

Source

Initial Iodine

Concentration
0.4% ~70% [5]

0.8% >80% [5]

1.0% >85% [6]

1.4% ~85% [5]

Iodine-to-Iodide Mole

Ratio
1:2 ~75% [5]

1:4 ~80% [5]

1:8 >85% [6]

1:10 ~85% [5]

pH 2-10 Insensitive [2]

7 (optimal for some

ores)
>85% [6]

Temperature 25°C >85% [6]

80°C 92.6% [7]

Leaching Time 4 hours >85% [6]

6 hours 92.6% [7]

Stirring Intensity 200 rpm >85% [6]

600 rpm
Slight increase from

200 rpm
[5]

Hydrogen Peroxide

(as auxiliary oxidant)
1% >85% [6]

Table 2: Comparative Gold Extraction from Different Ore Types
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Ore Type
Leaching
Conditions

Gold Extraction
Rate (%)

Source

Flotation Gold

Concentrate

1.0% I₂, 1:8 I₂:I⁻ mole

ratio, pH 7, 25°C, 4h
>85% [6]

Oxidized Refractory

Carbonaceous Ore

Ambient temperature,

4 hours
91% [3]

Roasted Primary

Refractory

Carbonaceous Ore

Ambient temperature,

4 hours
92% [3]

Marcasite Ore Column experiment 80% [2]

Waste Printed Circuit

Boards (WPCBs) Ash

Optimized KI-H₂O₂-

H₂SO₄ system
>95% [7]

Experimental Protocols
This section outlines a general protocol for a laboratory-scale gold leaching experiment using

the iodine-iodide system.

4.1. Materials and Reagents

Gold-bearing ore (e.g., flotation concentrate), crushed and ground to a desired particle size.

Potassium iodide (KI), analytical grade.

Iodine (I₂), analytical grade.

Deionized water.

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment.

Hydrogen peroxide (H₂O₂) (optional, as an auxiliary oxidant).

Beakers (500 mL).

Intelligent stirrer or magnetic stirrer with stir bars.
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pH meter.

Chronograph/timer.

Filtration apparatus (e.g., vacuum filter with filter paper).

Atomic Absorption Spectrophotometer (AAS) for gold analysis.

4.2. Leaching Procedure

Ore Preparation: Weigh 50 g of the gold concentrate and place it into a 500 mL beaker.[5]

Lixiviant Preparation:

Prepare the leaching solution based on the desired parameters. For optimal conditions as

identified in one study, this would be a 1.0% initial iodine concentration with an iodine-to-

iodide mole ratio of 1:8.[6]

Calculate the required mass of KI and I₂. For example, for a 200 mL solution (Liquid/Solid

ratio of 4:1 for 50g of ore), you would dissolve the calculated amount of KI in deionized

water first, and then add the I₂ crystals and stir until fully dissolved.

Leaching Process:

Add the prepared 200 mL of iodine-iodide solution to the beaker containing the ore sample

to achieve a liquid-to-solid ratio of 4:1.[6]

Place the beaker on the stirrer and begin agitation at a controlled speed, for instance, 200

rpm.[6]

Adjust the initial pH of the slurry to the desired value (e.g., pH 7) using dilute HCl or

NaOH.[6]

If using an auxiliary oxidant, add the specified amount (e.g., 1% H₂O₂).[6]

Cover the beaker to minimize evaporation and continue leaching for a set duration, such

as 4 hours, at a constant temperature (e.g., 25°C).[6]
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Sample Collection and Analysis:

After the leaching period, cease stirring and filter the slurry to separate the pregnant leach

solution from the solid tailings.

Analyze the gold concentration in the pregnant leach solution and in the dried tailings

using AAS to determine the gold extraction rate.[2]

4.3. Gold Recovery from Pregnant Solution

Following leaching, gold can be recovered from the pregnant solution using several methods:

Activated Carbon Adsorption: The pregnant liquor is mixed with activated carbon, which

adsorbs the dissolved gold. The gold is then desorbed and recovered through

electrowinning.[3] Adsorption recovery can exceed 93%.[3]

Precipitation: Gold can be precipitated from the solution by adding a reducing agent. For

example, adding sodium hydroxide (NaOH) can reduce iodine to iodide and precipitate

impure gold as a black powder.[8]

Visualizations
5.1. Chemical Pathway of Gold Iodide Leaching
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Click to download full resolution via product page

Caption: Chemical pathway of gold dissolution in an iodine-iodide system.

5.2. Experimental Workflow for Gold Iodide Leaching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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